Cas no 4026-18-0 (2-Hydroxy-3-methylbutyric acid)
2-Hydroxy-3-methylbutyric acid (HMB) is a naturally occurring metabolite of the branched-chain amino acid leucine, known for its role in protein synthesis and muscle metabolism. This compound exhibits significant potential in nutritional and pharmaceutical applications due to its ability to modulate muscle protein breakdown and support muscle recovery. HMB is particularly valued for its bioactivity in promoting lean muscle mass retention under catabolic conditions, such as intense physical training or muscle-wasting disorders. Its stable chemical structure and compatibility with formulation processes make it suitable for dietary supplements and clinical nutrition products. Research continues to explore its broader metabolic and therapeutic benefits.
4026-18-0 structure
Product name:2-Hydroxy-3-methylbutyric acid
2-Hydroxy-3-methylbutyric acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-methylbutanoic acid
- 2-Hydroxy-3-Methylbutyric Acid
- 2-hydroxy-3-methyl-butanoic acid
- 2-Hydroxy-3-methyl-butyric acid
- C5H10O3
- 2-HYDROXY-3-METHYLBU
- 2-HYDROXYISOVALERIC ACID
- 2-Oxyisovaleric Acid
- A-HYDROXYISOVALERIC ACID
- Einecs 223-697-5
- L-2-hydroxyisovaleric acid
- alpha-hydroxyisovaleric acid
- L-Valic acid
- D-Valic acid
- Butanoic acid, 2-hydroxy-3-methyl-
- 3-Methyl-2-hydroxybutyric acid
- alpha-hydroxyisovalerate
- 2-Hydroxyisopentanoic acid
- (RS)-2-hydroxyisovaleric acid
- 2-Oxyisovalerate
- NGEWQZIDQIYUNV-UHFFFAOYSA-N
- 2-Hydroxyisovalerate
- A-hydroxyisovalerate
- 2-Hydroxyisopentanoate
- DL-a-hydroxyisovalerate
- DL-2-Hydroxyisovalerate
- DL-alpha-hydroxyisov
- 3-Methyl-2-hydroxybutyrate
- InChI=1/C5H10O3/c1-3(2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8)
- Q27104874
- CHEMBL1162479
- (+/-)-2-HYDROXYISOVALERIC ACID
- DL-alpha-hydroxyisovalerate
- NS00014672
- 2-Hydroxy-3-methylbutyrate
- (+/-)-.ALPHA.-HYDROXYISOVALERIC ACID
- MFCD00004242
- BCP33335
- NGEWQZIDQIYUNV-UHFFFAOYSA-
- SY041974
- DTXSID10863305
- Butanoic acid,2-hydroxy-3-methyl-,(2R)-
- BUTYRIC ACID, 2-HYDROXY-3-METHYL-
- AB88448
- FT-0635106
- DL-a-hydroxyisovaleric acid
- FT-0659220
- (+/-)-2-HYDROXYISOPENTANOIC ACID
- AKOS000278106
- EN300-115018
- 4026-18-0
- EINECS 209-994-2
- s6098
- HY-W008150
- CS-W008150
- D-ALPHA-HYDROXYISOVALERICACID
- 02X1W97FWN
- (+/-)-2-Hydroxy-3-methylbutyric acid
- BCP33333
- 600-37-3
- LMFA01050478
- DL-2-Hydroxyisovaleric acid
- SCHEMBL43434
- .ALPHA.-HYDROXYISOVALERIC ACID
- DL-alpha-hydroxyisovaleric acid
- DL-2-Hydroxy-3-methylbutanoate
- AKOS016182980
- 2-Hydroxy-3-methylbutanoic acid #
- AS-12349
- 2-Methylpyridine-4-boronic?acid?pinacol?ester
- PD099517
- W-106368
- 2-Hydroxy-3-methylbutanoicacid
- UNII-02X1W97FWN
- A825017
- AMY22056
- NSC-227884
- NSC227884
- DL-.ALPHA.-HYDROXYISOVALERIC ACID
- (R)-2-Hydroxyisovaleric acid;D-alpha-Hydroxyisovaleric acid
- F19720
- NSC 227884
- FT-0691710
- ( inverted exclamation markA)-2-Hydroxyisopentanoic Acid
- DL-2-Hydroxy-3-methylbutanoic acid
- (1)-2-Hydroxy-3-methylbutyric acid
- 2-Hydroxy-3-methylbutyric acid, 99%
- 3-methyl-2-oxidanyl-butanoic acid
- SY066296
- CHEBI:60645
- DB-021168
- DB-293121
- 2-Hydroxy-3-methyl butyric acid
- 2-Hydroxy-3-methylbutyric acid
-
- MDL： MFCD00004242
- Inchi： 1S/C5H10O3/c1-3(2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8)
- InChI Key： NGEWQZIDQIYUNV-UHFFFAOYSA-N
- SMILES： O([H])C([H])(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 1721138
Computed Properties
- Exact Mass: 118.06300
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Tautomer Count: nothing
- Topological Polar Surface Area: 57.5
- Surface Charge: 0
Experimental Properties
- Color/Form: Solid
- Density: 1.1±0.1 g/cm3
- Melting Point: 86-87 °C (lit.)
- Boiling Point: 237.6°C at 760 mmHg
- Flash Point: 111.8±16.3 °C
- Solubility: Soluble in dimethyl sulfoxide and methanol.
- PSA: 57.53000
- LogP: 0.08790
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-Hydroxy-3-methylbutyric acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
- FLUKA BRAND F CODES：3-10
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
2-Hydroxy-3-methylbutyric acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-Hydroxy-3-methylbutyric acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-W008150-5g |
2-Hydroxy-3-methylbutanoic acid |
4026-18-0 | 98.57% | 5g |
$67.0 | 2022-04-27 | |
| ChemScence | CS-W008150-25g |
2-Hydroxy-3-methylbutanoic acid |
4026-18-0 | 98.57% | 25g |
$223.0 | 2022-04-27 | |
| Enamine | EN300-115018-0.5g |
2-hydroxy-3-methylbutanoic acid |
4026-18-0 | 0.5g |
$54.0 | 2023-06-09 | ||
| Chemenu | CM252774-5g |
2-Hydroxy-3-methylbutanoic acid |
4026-18-0 | 97% | 5g |
$*** | 2023-05-30 | |
| Enamine | EN300-115018-1.0g |
2-hydroxy-3-methylbutanoic acid |
4026-18-0 | 1g |
$56.0 | 2023-06-09 | ||
| eNovation Chemicals LLC | D955585-10g |
2-Hydroxy-3-methylbutanoic acid |
4026-18-0 | 95% | 10g |
$120 | 2024-06-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5273-100 mg |
2-Hydroxy-3-methylbutyric acid |
4026-18-0 | 98.00% | 100MG |
￥480.00 | 2022-03-01 | |
| ChemScence | CS-W008150-100g |
2-Hydroxy-3-methylbutanoic acid |
4026-18-0 | 98.57% | 100g |
$823.0 | 2022-04-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030807-1g |
2-Hydroxy-3-methylbutyric acid |
4026-18-0 | 98% | 1g |
￥59 | 2024-05-23 | |
| TRC | H946510-5g |
2-Hydroxy-3-methylbutyric Acid |
4026-18-0 | 5g |
$ 178.00 | 2023-09-07 |
2-Hydroxy-3-methylbutyric acid Related Literature
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Gita Matulevi?iūt?,Neringa Kleizien?,Greta Ra?kauskien?,Vytas Martynaitis,Aurimas Bieliauskas,Urt? ?achlevi?iūt?,Rokas Jankauskas,Martynas R. Bartkus,Frank A. Sl?k,Algirdas ?a?kus RSC Adv. 2023 13 21570
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Neeru Arya,Sandeep Kumar Mishra,N. Suryaprakash New J. Chem. 2018 42 9920
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Shuji Kodama,Atsushi Yamamoto,Akinobu Matsunaga Analyst 1999 124 55
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4. Structure of cereulide, a cyclic dodecadepsipeptide toxin from Bacillus cereus and studies on NMR characteristics of its alkali metal complexes including a conformational structure of the K+ complexSathorn Suwan,Minoru Isobe,Ikuko Ohtani,Norio Agata,Masashi Mori,Michio Ohta J. Chem. Soc. Perkin Trans. 1 1995 765
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Kai Chen,Xin Li,Shuo-Qing Zhang,Bing-Feng Shi Chem. Commun. 2016 52 1915
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4026-18-0)2-HYDROXY-3-METHYLBUTYRIC ACID
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:4026-18-0)2-Hydroxy-3-methylbutyric acid
Purity:99%
Quantity:100g
Price ($):576.0